Cas no 908247-75-6 (5-amino-1H-Indazole-3-methanol)

5-amino-1H-Indazole-3-methanol structure

908247-75-6 structure

Product Name:5-amino-1H-Indazole-3-methanol

CAS No:908247-75-6

MF:C₈H₉N₃O

MW:163.176561117172

CID:1081945

PubChem ID:53399263

Update Time:2025-10-28

5-amino-1H-Indazole-3-methanol Chemical and Physical Properties

Names and Identifiers

- 5-amino-1H-Indazole-3-methanol
- (5-amino-2H-indazol-3-yl)methanol
- 908247-75-6
- SCHEMBL3589720
- (5-Amino-1H-indazol-3-yl)methanol
- DTXSID60694601
- JQJZZHXZNOCXEA-UHFFFAOYSA-N
- DB-095121
- 5-Amino-3-hydroxymethyl-1H-indazole
- Inchi： 1S/C8H9N3O/c9-5-1-2-7-6(3-5)8(4-12)11-10-7/h1-3,12H,4,9H2,(H,10,11)
- InChI Key： JQJZZHXZNOCXEA-UHFFFAOYSA-N
- SMILES： OCC1=C2C=C(C=CC2=NN1)N

Computed Properties

Exact Mass: 163.074561919g/mol
Monoisotopic Mass: 163.074561919g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 164
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 74.9Å²

5-amino-1H-Indazole-3-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM150514-1g	(5-amino-1H-indazol-3-yl)methanol	908247-75-6	95%	1g	$660	2021-08-05
Chemenu	CM150514-1g	(5-amino-1H-indazol-3-yl)methanol	908247-75-6	95%	1g	$549	2024-07-20
Alichem	A269001965-1g	(5-Amino-1H-indazol-3-yl)methanol	908247-75-6	95%	1g	$624.80	2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1748525-1g	(5-Amino-2h-indazol-3-yl)methanol	908247-75-6	98%	1g	￥4628.00	2024-04-25
Crysdot LLC	CD11019947-1g	(5-Amino-1H-indazol-3-yl)methanol	908247-75-6	95+%	1g	$698	2024-07-19

5-amino-1H-Indazole-3-methanol Related Literature

1. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
3. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
4. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
5. Alt-proteins: A promising future

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

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